1-Benzyl-2-methylpiperidin-3-one
Description
Piperidine-based compounds are widely studied for their applications in medicinal chemistry, catalysis, and materials science. The target compound features a benzyl group at position 1, a methyl group at position 2, and a ketone at position 3 of the piperidine ring. However, due to the absence of direct data, this analysis will focus on analogs with substitutions at adjacent positions or similar functional groups, as identified in the evidence.
Properties
IUPAC Name |
1-benzyl-2-methylpiperidin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO/c1-11-13(15)8-5-9-14(11)10-12-6-3-2-4-7-12/h2-4,6-7,11H,5,8-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYHHURGFXKJVKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)CCCN1CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
74798-56-4 |
Source
|
| Record name | 1-benzyl-2-methylpiperidin-3-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Comparison with Similar Compounds
Structural and Functional Group Variations
The following compounds share structural similarities with 1-Benzyl-2-methylpiperidin-3-one, differing primarily in substituent positions or additional functional groups:
Key Observations :
- Ketone Position : The ketone group at C3 (target compound) vs. C4 (34737-89-8) or C2 (50586-10-2) alters electronic distribution and reactivity.
- Substituent Effects: Methyl groups at C2 (hypothetical target) vs.
Comparison :
- Compounds like 35024-48-7 with conjugated systems may exhibit lower hazard profiles, though data gaps exist .
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